Cas no 1202996-23-3 (1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide)

• Product Name: 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide
• CAS No: 1202996-23-3
• MF: C₂₆H₃₄N₄O₃
• MW: 450.573166370392
• CID: 5977108
• PubChem ID: 45503606
• Update Time: 2025-08-05

1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide
• 1-(2-((3,5-dimethylphenyl)amino)-2-oxoethyl)-N-(4-morpholinophenyl)piperidine-4-carboxamide
• AKOS024517699
• F5772-6953
• 1-{[(3,5-dimethylphenyl)carbamoyl]methyl}-N-[4-(morpholin-4-yl)phenyl]piperidine-4-carboxamide
• 1202996-23-3
• 1-[2-(3,5-dimethylanilino)-2-oxoethyl]-N-(4-morpholin-4-ylphenyl)piperidine-4-carboxamide

• Inchi： 1S/C26H34N4O3/c1-19-15-20(2)17-23(16-19)27-25(31)18-29-9-7-21(8-10-29)26(32)28-22-3-5-24(6-4-22)30-11-13-33-14-12-30/h3-6,15-17,21H,7-14,18H2,1-2H3,(H,27,31)(H,28,32)
• InChI Key： VAKZUNDYHJTXJT-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC(NC2C=C(C)C=C(C)C=2)=O)CC1)NC1C=CC(=CC=1)N1CCOCC1

Computed Properties

• Exact Mass: 450.26309096g/mol
• Monoisotopic Mass: 450.26309096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide

Compound CAS No. 1202996-23-3: A Comprehensive Overview

The compound with CAS No. 1202996-23-3, also known as 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development, particularly in the treatment of various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Recent advancements in the study of this compound have revealed its unique pharmacokinetic properties and bioavailability, making it a promising candidate for therapeutic interventions. Researchers have focused on optimizing its bioavailability through various formulation strategies, including the use of nanotechnology and controlled-release systems. These innovations have significantly enhanced its potential for clinical application.

The molecular structure of 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide is characterized by a piperidine ring fused with a phenyl group and a morpholine moiety. This configuration contributes to its bioactivity and ability to interact with specific biological targets, such as enzymes and receptors. The presence of the morpholin-4-yl group enhances its stability and solubility, which are critical factors for drug delivery.

Recent studies have demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, making it a potential candidate for anticancer therapy. Additionally, its ability to modulate inflammatory pathways has led to investigations into its use in treating conditions such as arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that includes the coupling of amino acids with aromatic rings and the subsequent modification of functional groups to achieve the desired stereochemistry and reactivity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process and improve yield.

In terms of therapeutic applications, this compound has shown promise in preclinical models of neurodegenerative diseases, particularly Alzheimer's disease. Its ability to inhibit amyloid-beta aggregation and reduce oxidative stress has been extensively studied, highlighting its potential as a disease-modifying agent.

Moreover, the compound's safety profile has been evaluated through acute and chronic toxicity studies in animal models. These studies have indicated that it exhibits low toxicity at therapeutic doses, further supporting its suitability for clinical use.

In conclusion, 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its potent biological activity and favorable pharmacokinetic properties, positions it as a promising candidate for the development of novel therapeutic agents.